![molecular formula C11H8ClF3N2S B2771258 5-{[2-Chloro-5-(trifluoromethyl)phenyl]methyl}-1,3-thiazol-2-amine CAS No. 851398-28-2](/img/structure/B2771258.png)
5-{[2-Chloro-5-(trifluoromethyl)phenyl]methyl}-1,3-thiazol-2-amine
Description
Molecular Structure Analysis
The molecular structure of “5-{[2-Chloro-5-(trifluoromethyl)phenyl]methyl}-1,3-thiazol-2-amine” includes a thiazole ring, which is a five-membered ring containing one nitrogen atom and one sulfur atom, and a phenyl ring with a trifluoromethyl group attached . The exact 3D structure and stereochemistry would need to be determined by techniques such as X-ray crystallography.Scientific Research Applications
Medicinal Chemistry: Analgesic and Anti-inflammatory Applications
This compound has been explored for its potential in medicinal chemistry, particularly due to its analgesic and anti-inflammatory properties . The thiazol-2-amine moiety, in combination with the chloro-trifluoromethyl group, may interact with biological targets to modulate pain and inflammatory responses. This makes it a candidate for the development of new therapeutic agents that could offer relief from pain and inflammation.
Agriculture: Pesticide Intermediate
In the agricultural sector, this compound serves as an intermediate in the synthesis of pesticides like thiazole insecticides . These insecticides are crucial for protecting crops from various pests and ensuring food security. The compound’s structural features may contribute to the efficacy of the resulting pesticides in targeting and controlling pest populations.
Material Science: Fluorinated Building Blocks
The presence of the trifluoromethyl group makes this compound a valuable fluorinated building block in material science . Fluorinated compounds are known for their unique properties, such as thermal stability and chemical resistance, which are beneficial in creating advanced materials for various industrial applications.
Environmental Science: Green Chemistry
The compound’s potential in promoting environmentally friendly reactions is significant in the context of green chemistry . Its use in water as a reaction medium can lead to the development of sustainable chemical processes that minimize the environmental impact and enhance safety.
Biochemistry: Covalent Ligand Discovery
In biochemistry, this compound can be utilized in fragment-based covalent ligand discovery . It can act as a ‘scout’ fragment to identify and bind to active sites of enzymes or receptors, aiding in the discovery of new biochemical tools and therapeutic agents.
Pharmacology: Antimicrobial Potential
The compound has shown promise in pharmacology for its antimicrobial potential . It could be used to develop new drugs that combat microbial infections, addressing the growing concern of antibiotic resistance.
properties
IUPAC Name |
5-[[2-chloro-5-(trifluoromethyl)phenyl]methyl]-1,3-thiazol-2-amine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H8ClF3N2S/c12-9-2-1-7(11(13,14)15)3-6(9)4-8-5-17-10(16)18-8/h1-3,5H,4H2,(H2,16,17) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HEUNFONYAYWWNS-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1C(F)(F)F)CC2=CN=C(S2)N)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H8ClF3N2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
292.71 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-{[2-Chloro-5-(trifluoromethyl)phenyl]methyl}-1,3-thiazol-2-amine | |
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